Cas no 18674-61-8 (2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid)

2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid structure
18674-61-8 structure
Product Name:2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid
CAS No:18674-61-8
MF:C10H16O5
MW:216.231043815613
CID:2678209
Update Time:2023-08-07

2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • NSC693422
    • Cineolic acid
    • NCI60_033461
    • 2,6,6-trimethyltetrahydropyran-2,5-dicarboxylic acid
    • 2,6,6-Trimethyltetrahydro-2H-pyran-2,5-dicarboxylic acid
    • 2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid
    • Inchi: 1S/C10H16O5/c1-9(2)6(7(11)12)4-5-10(3,15-9)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)
    • InChI Key: KTSCHRREMZDLIP-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)(C)CCC(C(=O)O)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Topological Polar Surface Area: 83.8
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